Cas no 2309454-96-2 (Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate)

• Product Name: Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
• CAS No: 2309454-96-2
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 6285094
• PubChem ID: 165803367
• Update Time: 2025-10-30

Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
• EN300-7429463
• 2309454-96-2
• Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

• Inchi： 1S/C15H19BrN2O3/c1-20-14(19)9-21-15(13-3-2-11(16)8-18-13)5-4-12-6-10(15)7-17-12/h2-3,8,10,12,17H,4-7,9H2,1H3
• InChI Key： QSLKXOOZZRDZPS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2CC1CN2)OCC(=O)OC

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate: A Comprehensive Overview

The compound Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate, with the CAS number NO2309454-96-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines a methyl ester group with a bicyclic system and a brominated pyridine moiety. Its unique architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and esterifications. Researchers have employed advanced methodologies, such as transition-metal-catalyzed coupling reactions, to construct the bicyclic framework efficiently. The presence of the bromine atom in the pyridine ring introduces additional reactivity, enabling further functionalization and diversification of the molecule.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed promising activity in vitro. This suggests that the compound could serve as a lead molecule for developing therapeutics targeting conditions such as inflammation, pain, and neurological disorders.

In terms of pharmacokinetics, preliminary data indicate that the compound exhibits moderate solubility in aqueous solutions and acceptable permeability across biological membranes. These properties are advantageous for drug delivery, although further optimization may be required to enhance bioavailability.

The structural versatility of Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate also lends itself to combinatorial chemistry approaches. By modifying the substituents on the pyridine ring or altering the bicyclic system, researchers can generate a library of analogs for high-throughput screening.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have been instrumental in guiding iterative rounds of chemical optimization to improve potency and selectivity.

In conclusion, Methyl 2-{[2-(5-bromopyridin-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate represents a compelling example of how modern synthetic techniques and computational tools can be leveraged to design innovative chemical entities with therapeutic potential. As research continues to unfold, this compound is poised to make significant contributions to the advancement of medicinal chemistry.